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Compound of Interest

Compound Name: Gunacin

CAS No.: 73341-70-5

Cat. No.: B1213266

Get Quote

Essential Safety and Handling Guide for
Gunacin
Disclaimer: No specific Safety Data Sheet (SDS) for a commercial product named "Gunacin"

was found in the available resources. The following guidance is based on the known properties

of Gunacin as a quinone antibiotic and established best practices for handling potent chemical

and biological agents in a laboratory setting. Researchers should always consult with their

institution's Environmental Health and Safety (EHS) department for specific protocols.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Gunacin. It offers procedural, step-by-step guidance

to directly address operational questions and ensure the safe handling and disposal of this

compound.

Quantitative Data Summary
The following table summarizes the available quantitative data for Gunacin.
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Property Value Source

Molecular Formula C17H16O8 PubChem[1]

Molecular Weight 348.3 g/mol PubChem[1]

Acute Toxicity (Mice)
LD50 = 16 mg/kg

(intraperitoneal)
PubMed[2]

Acute Toxicity (Mice) LD50 = 12 mg/kg (intravenous) PubMed[2]

In vitro Activity (HeLa cells) ED50 = 12.11 µg/mL PubMed[2]

Personal Protective Equipment (PPE)
Due to the potent biological activity and potential hazards associated with Gunacin, a

comprehensive approach to personal protective equipment is mandatory.

Recommended PPE for Handling Gunacin:
Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[3] Always

inspect gloves for tears or punctures before use. When handling concentrated solutions,

consider double-gloving.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.[3]

Body Protection: A lab coat or chemical-resistant apron should be worn over personal

clothing.[3] Ensure clothing has long sleeves.

Respiratory Protection: When handling Gunacin powder or creating aerosols, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates is

recommended.[4] All respiratory protection should be used in accordance with a respiratory

protection program.

Operational Plan: Safe Handling and Disposal
Engineering Controls and Safe Handling:
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Ventilation: All work with Gunacin, especially handling of the solid form and preparation of

solutions, should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[4]

Avoid Contamination: Do not eat, drink, or smoke in areas where Gunacin is handled.[4]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[3]

Preventing Exposure: Avoid direct contact with skin, eyes, and clothing. Take precautions to

prevent the formation of dust and aerosols.

First Aid Procedures:
Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, begin artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[4]

Disposal Plan:
As an antibiotic, improper disposal of Gunacin can contribute to environmental contamination

and the development of antibiotic-resistant bacteria.[5] Therefore, all Gunacin waste must be

treated as hazardous chemical waste.

Waste Collection:

Solid Waste: Collect unused Gunacin powder and contaminated disposable materials

(e.g., weigh boats, wipes, gloves, and gowns) in a designated, clearly labeled hazardous

waste container.
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Liquid Waste: Collect all solutions containing Gunacin in a labeled, sealed, and chemical-

resistant hazardous waste container. Do not pour Gunacin solutions down the drain.[5]

Decontamination:

Glassware and Equipment: Reusable glassware and equipment should be

decontaminated. A common procedure involves soaking in a suitable inactivating solution

(e.g., a solution of sodium hypochlorite followed by a sodium thiosulfate quench, or as

recommended by your institution's EHS) before washing.

Final Disposal: All Gunacin waste must be disposed of through your institution's hazardous

waste management program.[6][7] Follow all local, state, and federal regulations for the

disposal of hazardous chemical waste.

Experimental Workflow for Safe Handling of
Gunacindot
// Node Definitions prep [label="Preparation\n(In Fume Hood)", fillcolor="#F1F3F4",

fontcolor="#202124"]; handling [label="Experimental Handling", fillcolor="#F1F3F4",

fontcolor="#202124"]; decon [label="Decontamination of\nWork Area & Equipment",

fillcolor="#F1F3F4", fontcolor="#202124"]; waste_collection [label="Waste Collection",

fillcolor="#F1F3F4", fontcolor="#202124"]; disposal [label="Hazardous Waste\nDisposal",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; ppe [label="Wear Appropriate PPE", shape=ellipse,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; spill [label="Spill Response", shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; exposure [label="First Aid for Exposure",

shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Edge Definitions ppe -> prep [label="Required"]; prep -> handling; handling -> decon;

handling -> waste_collection [label="During & After"]; decon -> waste_collection;

waste_collection -> disposal; handling -> spill [style=dashed, color="#EA4335", label="If Spill

Occurs"]; handling -> exposure [style=dashed, color="#EA4335", label="If Exposure Occurs"];

spill -> waste_collection [label="Clean-up Waste"]; exposure -> disposal [label="Contaminated

Items", style=dashed, color="#EA4335"]; }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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